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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
perfluorodecyl bromide (CAS No. 307-43-7), a perfluorinated compound with significant
potential in biomedical applications. This document details its core characteristics, synthesis
and purification methodologies, and its emerging role in drug delivery and diagnostic imaging.

Core Chemical and Physical Properties

Perfluorodecyl bromide, also known as 1-bromo-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-
henicosafluorodecane, is a dense, chemically inert liquid. Its high fluorine content imparts
unique properties, making it a valuable component in various advanced formulations.
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Property Value Reference
CAS Number 307-43-7 [11[2][3][4]
Molecular Formula C10BrF21 [1]12]
Molecular Weight 598.98 g/mol [1112][3]
Melting Point 55 °C [2][41[5]
Boiling Point 185 °C @ 760 mmHg [2][4]1[5]
Density 1.862 g/mL @ 25 °C [2][3]
Refractive Index 1.294 @ 25 °C [2]

Purity >98% [2][3]

Synthesis and Purification

The synthesis of perfluorodecyl bromide can be achieved through the reaction of a
perfluoroalkyl iodide with bromine. A general industrial process involves the irradiation of the
perfluoroalkyl iodide and bromine with light at elevated temperatures in a transparent reactor. A
key aspect of this process is the continuous removal of the iodine monobromide (IBr)
byproduct, which can be achieved through phase separation due to its poor solubility and
higher density compared to the reactants and product.

General Synthesis Protocol:

o Reaction Setup: A light-transmitting reactor equipped with a reflux condenser and a trap for
layer separation is charged with perfluorodecyl iodide (C10F21l).

o Reactant Addition: Bromine (Br2) is added to the reactor, typically in a molar ratio of 1:1 to
3:1 with the perfluoroalkyl iodide.

o Reaction Conditions: The mixture is heated to a temperature between 120 °C and 180 °C
while being exposed to a light source. The reaction temperature is maintained to ensure
reflux and facilitate the removal of the IBr byproduct.
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o Byproduct Removal: The denser IBr layer that separates in the trap is continuously or
periodically removed from the reaction mixture.

e Reaction Monitoring and Work-up: The reaction is monitored for the consumption of the
starting material. Upon completion, the reaction mixture is cooled and washed with an
alkaline or reducing agent solution (e.g., sodium hydroxide or sodium bisulfite solution) to
remove any remaining bromine and IBr.

 Purification: The crude perfluorodecyl bromide is then purified by rectification (distillation)
to yield the final product.

Synthesis of Perfluorodecyl Bromide

Purification
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Synthesis and purification workflow for perfluorodecyl bromide.

For laboratory-scale purification of highly fluorinated compounds like perfluorodecyl bromide,
column chromatography using fluorous reverse phase silica gel has been shown to be an
effective method.[5] This technique separates compounds based on their fluorine content,
allowing for efficient removal of non-fluorinated or less-fluorinated impurities.

Applications in Drug Development

The unique properties of perfluorodecyl bromide, particularly its high density, chemical
inertness, and ability to dissolve and transport gases, make it a promising candidate for various
applications in drug development, primarily in the formulation of nanoemulsions for drug
delivery and as a contrast agent for diagnostic imaging. While many studies focus on its
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shorter-chain analogue, perfluorooctyl bromide (PFOB), the principles and formulation
strategies are directly applicable to perfluorodecyl bromide.

Perfluorocarbon Nanoemuilsions for Drug Delivery

Perfluorocarbon nanoemulsions (PFC-NES) are stable dispersions of nanoscale droplets of
perfluorocarbons in an aqueous medium, stabilized by a surfactant monolayer, typically
composed of phospholipids. These nhanoemulsions can be formulated to encapsulate
therapeutic agents, enhancing their stability, and enabling targeted delivery.

General Protocol for PFC-NE Formulation:

A common method for preparing PFC-NEs is through high-energy emulsification techniques
such as high-pressure homogenization or dual centrifugation.[6][7]

e Preparation of Phases:
o Agueous Phase: An aqueous buffer (e.g., phosphate-buffered saline) is prepared.

o Perfluorocarbon/Surfactant Phase: Perfluorodecyl bromide is mixed with a phospholipid
surfactant (e.g., a mixture of lecithin-derived phospholipids). The therapeutic drug, if
lipophilic, can be incorporated into this phase.

o Pre-emulsification: The two phases are combined and subjected to high-shear mixing to form
a coarse pre-emulsion.

e Homogenization: The pre-emulsion is then processed through a high-pressure homogenizer
or a dual centrifuge to reduce the droplet size to the nanometer range (typically 100-500
nm).[7] The process parameters (pressure, number of cycles, or centrifugation speed and
time) are optimized to achieve the desired particle size and polydispersity index.

 Purification: If an excess of phospholipid is used, liposomal byproducts may form. These can
be removed by centrifugation to yield a purified nanoemulsion.[6]

 Sterilization: For in vivo applications, the final nanoemulsion is typically sterilized by filtration
through a 0.22 pm filter.
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General workflow for the formulation of perfluorodecyl bromide nanoemulsions.

Use as a Contrast Agent

Perfluorodecyl bromide's high bromine content makes it radiopaque, allowing it to function as
a contrast agent for X-ray-based imaging modalities like computed tomography (CT).
Furthermore, nanoemulsions formulated with perfluorodecyl bromide can serve as effective
ultrasound contrast agents.[1][2] When injected intravenously, these nanoparticles persist in the
bloodstream for an extended period, enabling blood pool imaging and visualization of
vasculature.[2] The small size of the nanoparticles allows them to extravasate through the
leaky vasculature of tumors, leading to passive targeting and enhanced tumor detection.[1]

Experimental Procedure for Ultrasound Imaging:

o Animal Model: An appropriate animal model with the disease of interest (e.g., tumor-bearing
mice) is prepared.

o Contrast Agent Administration: The perfluorodecyl bromide nanoemulsion is administered,
typically via intravenous injection. The dosage is determined based on the specific
application and animal model.

e Imaging: Ultrasound imaging is performed at various time points post-injection to observe the
distribution and accumulation of the contrast agent in the target tissue. Specific imaging
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modalities, such as power Doppler harmonic imaging, may be used to enhance the signal
from the nanoemulsion.[1]

e Image Analysis: The acquired images are analyzed to quantify the enhancement in the
region of interest, providing information on tissue perfusion, vascularity, or receptor targeting
(if the nanoparticles are functionalized with targeting ligands).

Spectroscopic Data

Detailed experimental spectra for perfluorodecyl bromide are not readily available in public
databases. However, based on its structure and the known spectroscopic properties of similar
perfluorinated compounds, the following characteristics can be expected.

13C NMR Spectroscopy

The 13C NMR spectrum of perfluorodecyl bromide is expected to show ten distinct signals
corresponding to the ten carbon atoms in the perfluorinated chain. Due to the strong electron-
withdrawing effect of the fluorine atoms, the chemical shifts of the carbons will be significantly
downfield compared to their hydrocarbon analogues. The carbon atom bonded to bromine (C-
1) will also experience a distinct chemical shift. Strong C-F coupling will lead to complex
splitting patterns for each carbon signal. Proton-decoupled spectra would still show splitting
due to 13C-19F coupling.

19F NMR Spectroscopy

The 19F NMR spectrum is a powerful tool for characterizing perfluorinated compounds. For
perfluorodecyl bromide, nine distinct signals are expected for the nine chemically non-
equivalent fluorine environments along the chain (CF3, and eight different CF2 groups), plus a
signal for the CF2 group attached to the bromine. The chemical shifts will be spread over a
wide range, which is characteristic of 19F NMR. The terminal CF3 group will appear as a triplet,
while the CF2 groups will exhibit complex multiplets due to coupling with neighboring fluorine
atoms. The CF2 group alpha to the bromine atom will have a distinct chemical shift compared
to the other CF2 groups.

Mass Spectrometry
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In electron ionization mass spectrometry (EI-MS), the mass spectrum of perfluorodecyl
bromide would be expected to show a molecular ion peak (M+) corresponding to its molecular
weight. Due to the presence of bromine, a characteristic isotopic pattern for the molecular ion
will be observed, with two peaks of nearly equal intensity separated by two mass units (for 79Br
and 81Br). The fragmentation pattern would likely involve the loss of a bromine atom and
successive losses of CF2 units, leading to a series of fragment ions separated by 50 mass
units (the mass of a CF2 group).

Infrared (IR) Spectroscopy

The IR spectrum of perfluorodecyl bromide will be dominated by strong absorption bands in
the region of 1100-1300 cm-1, which are characteristic of C-F stretching vibrations. The C-Br
stretching vibration is expected to appear at a lower wavenumber, typically in the range of 500-
700 cm-1. The absence of significant C-H stretching bands (around 2800-3000 cm-1) would
confirm the perfluorinated nature of the molecule.

Safety and Handling

Perfluorodecyl bromide is classified as an irritant. It may cause skin irritation, serious eye
irritation, and respiratory irritation. Standard laboratory safety precautions should be followed
when handling this compound, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a
fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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